Silane, dimethylbis(2-methyl-4-phenyl-1H-inden-1-yl)-

• CAS No.: 153733-76-7
• Molecular Formula: C34H32Si
• Molecular Weight: 468.7 g/mol
• IUPAC Name: dimethyl-bis(2-methyl-4-phenyl-1H-inden-1-yl)silane
• InChI: InChI=1S/C34H32Si/c1-23-21-31-27(25-13-7-5-8-14-25)17-11-19-29(31)33(23)35(3,4)34-24(2)22-32-28(18-12-20-30(32)34)26-15-9-6-10-16-26/h5-22,33-34H,1-4H3
• InChI Key: OZIJRVRERJTEGQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=CC=C2C1[Si](C)(C)C3C(=CC4=C(C=CC=C34)C5=CC=CC=C5)C)C6=CC=CC=C6

Description

Silane, dimethylbis(2-methyl-4-phenyl-1H-inden-1-yl)- is a useful research compound. Its molecular formula is C34H32Si and its molecular weight is 468.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Silane, dimethylbis(2-methyl-4-phenyl-1H-inden-1-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Silane, dimethylbis(2-methyl-4-phenyl-1H-inden-1-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In an argon atmosphere, to a solution of 15 mL of THF with 29.0 ml of 0.5 M ZnCl2 (14.5 mmol) in THF 13.0 ml of 1.0 M phenylmagnesium bromide (13.0 mmol) in THF was added at ambient temperature. This mixture was stirred for 1 hour, and, then, 10.0 ml of 0.02 M Pd(PtBu3)2 (0.20 mmol, 4 mol. %) in THF and 2.37 g (5.0 mmol) of 1 were added. The resulting mixture was stirred for 5 hours at reflux. The product was isolated by flash chromatography on Silica Gel 60 (40-63 μm, d 30 mm, l 100 mm; eluent: hexanes). Yield 2.27 g (97%) of white solid of ca. 1 to 1 mixture of rac- and meso-compounds.